5-(3-bromophenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(3-bromophenyl)-1,3-dimethyl-6-(2-methylanilino)furo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18BrN3O3/c1-12-7-4-5-10-15(12)23-18-16(13-8-6-9-14(22)11-13)17-19(26)24(2)21(27)25(3)20(17)28-18/h4-11,23H,1-3H3
• InChI Key: RSIWYZFKOOXXDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C3=C(O2)N(C(=O)N(C3=O)C)C)C4=CC(=CC=C4)Br
• Molecular Formula: C21H18BrN3O3
• Molecular Weight: 440.3 g/mol

Description

5-(3-bromophenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18BrN3O3 and its molecular weight is 440.297. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Properties

A pivotal aspect of scientific research surrounding the chemical compound involves its synthesis and chemical properties. For instance, the regioselective synthesis of pyrimidine annelated heterocycles demonstrates a method where bromination and cyclization reactions yield various heterocyclic structures, showcasing the compound's versatility in synthetic organic chemistry (Majumdar et al., 2001). Similarly, the electrocatalytic cyclization process highlights an efficient pathway to spirobarbituric dihydrofurans, underlining the compound's utility in generating novel heterocyclic frameworks (Elinson et al., 2021).

Antitumor and Antimicrobial Applications

The antitumor activity of derivatives of this compound and its complexes against cancer cell lines, such as K562 (human chronic myeloid leukemia) cells and Jurkat (human T lymphocyte carcinoma) cells, indicates its potential as a basis for developing cancer therapeutics (Shabani et al., 2009). Furthermore, the synthesis and evaluation of novel spiroisoquinoline and spiropyrido[4,3-d]pyrimidine derivatives for their antimicrobial activities underscore the compound's application in addressing microbial infections (Faty et al., 2015).

Photophysical Properties and Sensing Applications

The design, synthesis, and evaluation of pyrimidine-phthalimide derivatives reveal the compound's photophysical properties, including solid-state fluorescence emission and solvatochromism. These attributes are leveraged in the development of novel colorimetric pH sensors, demonstrating the compound's utility in sensing applications (Yan et al., 2017).